Cas no 1197025-85-6 ((2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid)

• Product Name: (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid
• CAS No: 1197025-85-6
• MF: C₂₂H₂₁N₃O₄
• MW: 391.419845342636
• CID: 5036185
• PubChem ID: 124604687
• Update Time: 2025-10-24

(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• Fmoc-D-His(1-Me)-OH
• Fmoc-His(tau-Me)-OH
• Fmoc-D-His(tau-Me)-OH
• Fmoc-L-His(1-Me)-OH
• N
• A-Fmoc-Nim-methyl-L-histidine
• (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid

• Inchi： 1S/C22H21N3O4/c1-25-11-14(23-13-25)10-20(21(26)27)24-22(28)29-12-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,11,13,19-20H,10,12H2,1H3,(H,24,28)(H,26,27)
• InChI Key： SLWOFHRSEVVUHM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CC1=CN(C)C=N1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 579
• XLogP3: 2.8
• Topological Polar Surface Area: 93.4

Additional information on (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid

Recent Advances in the Study of (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid (CAS: 1197025-85-6)

The compound (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid (CAS: 1197025-85-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This Fmoc-protected amino acid derivative, characterized by its imidazole side chain, has been explored for its potential applications in peptide synthesis, drug discovery, and targeted therapeutics. Recent studies have highlighted its role as a versatile building block in the development of novel bioactive compounds, particularly in the context of enzyme inhibition and receptor modulation.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of this compound in the synthesis of peptidomimetics targeting protein-protein interactions (PPIs). The research team utilized (2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1-methyl-1H-imidazol-4-yl)propanoic acid as a key intermediate in the development of inhibitors for the p53-MDM2 interaction, a critical pathway in cancer therapeutics. The compound's unique structural features, including the methylimidazole moiety, were found to enhance binding affinity and selectivity.

Further investigations have explored the compound's potential in neurological applications. A recent preprint on bioRxiv (2024) reported its incorporation into neuroactive peptides designed to modulate glutamate receptor activity. The study found that derivatives of 1197025-85-6 showed promising blood-brain barrier permeability and receptor subtype selectivity, suggesting potential applications in the treatment of neurodegenerative disorders.

From a synthetic chemistry perspective, advances in the large-scale production of this compound have been achieved through improved protection-deprotection strategies. A 2023 patent application (WO202318765A1) disclosed an optimized synthetic route that significantly improves yield while maintaining high enantiomeric purity. This development is particularly important as it addresses previous challenges in the commercial-scale production of this valuable building block.

The compound's physicochemical properties have also been the subject of recent computational studies. Molecular dynamics simulations published in the Journal of Chemical Information and Modeling (2024) have provided new insights into its conformational flexibility and solvation behavior, which are crucial for rational drug design applications. These computational approaches have helped explain the compound's observed behavior in various biological assays and formulation studies.

Looking forward, researchers anticipate expanding applications of 1197025-85-6 in the development of targeted drug delivery systems. Preliminary results from ongoing studies suggest that its structural features may be exploited for the design of pH-responsive drug conjugates, taking advantage of the imidazole group's protonation characteristics in tumor microenvironments. This potential application is currently being explored in several academic and industrial research programs.